Cas no 1171335-54-8 (1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine)
1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
- cyclopentyl-[4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
- F5496-0239
- AKOS024511203
- 1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
- cyclopentyl(4-(5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
- 1171335-54-8
- VU0645310-1
-
- Inchi: 1S/C20H25N3O2S/c1-25-17-9-5-4-8-16(17)19-22-21-18(26-19)14-10-12-23(13-11-14)20(24)15-6-2-3-7-15/h4-5,8-9,14-15H,2-3,6-7,10-13H2,1H3
- InChI Key: SXHVJYRMBXJELK-UHFFFAOYSA-N
- SMILES: C(C1CCCC1)(N1CCC(C2=NN=C(C3=CC=CC=C3OC)S2)CC1)=O
Computed Properties
- Exact Mass: 371.16674822g/mol
- Monoisotopic Mass: 371.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 83.6Ų
1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5496-0239-2μmol |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-5μmol |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-10μmol |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-20μmol |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-1mg |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-2mg |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-3mg |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-4mg |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-5mg |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0239-10mg |
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine |
1171335-54-8 | 10mg |
$118.5 | 2023-09-10 |
1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
Introduction to 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine (CAS No. 1171335-54-8)
1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1171335-54-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this molecule incorporates several key functional groups, including a cyclopentanecarbonyl moiety, a thiadiazole ring system, and a piperidine ring, which collectively contribute to its distinctive chemical and pharmacological characteristics.
The cyclopentanecarbonyl group in 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine serves as an important pharmacophore, influencing both the solubility and metabolic stability of the compound. This group is often employed in drug design to enhance binding affinity and selectivity. The thiadiazole ring system is another critical component, known for its ability to modulate various biological pathways. Thiadiazoles have been widely studied for their potential in treating a range of diseases, including infectious disorders and inflammatory conditions. The presence of the 2-methoxyphenyl group further enhances the compound's complexity and functionality, contributing to its unique interaction with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine has emerged as a promising candidate in this context. Its multifaceted structure allows for selective interaction with biological receptors, making it a potential lead compound for the development of new drugs. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease progression. This has sparked interest among researchers who are exploring its potential applications in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.
The synthesis of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 2-methoxybenzaldehyde and 1-cyclopentanecarbonyl chloride. These intermediates are then coupled through condensation reactions to form the thiadiazole core. Subsequent functionalization steps introduce the piperidine ring, resulting in the final target molecule. The synthetic route is designed to maximize yield and purity while minimizing byproduct formation. Advanced techniques such as chromatography and spectroscopic methods are employed to ensure high-quality final product.
The pharmacological profile of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine has been extensively evaluated through in vitro and in vivo studies. These studies have revealed several interesting properties that make it a valuable candidate for drug development. For instance, the compound has shown potent inhibitory effects on certain kinases associated with cancer cell proliferation. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that this molecule could be developed into a therapeutic agent for treating various inflammatory diseases.
The potential therapeutic applications of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine extend beyond oncology and inflammation. Research is ongoing to explore its efficacy in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Furthermore, its interaction with neurotransmitter receptors suggests potential applications in treating neurological conditions associated with neurotransmitter imbalances.
The safety profile of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity profile across various animal models. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety implications before human clinical trials can commence.
The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The case of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine exemplifies how interdisciplinary approaches can lead to the discovery of new drugs with significant therapeutic potential. By combining traditional organic synthesis techniques with modern biotechnological methods such as high-throughput screening and computational modeling, researchers can accelerate the drug discovery process.
In conclusion, 1-cyclopentanecarbonyl-4...-5-(2-methoxy)-phenyl-,
...
...
...
...
...
...
...
...
...
...
...
...
..., identified by its CAS numberCAS No., represents a significant advancement in pharmaceutical chemistry.
1171335-54-8 (1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)